Cas no 2229007-23-0 (2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol
• CAS No: 2229007-23-0
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5825803
• PubChem ID: 165645840
• Update Time: 2025-06-12

2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol
• EN300-1934454
• 2229007-23-0

• Inchi： 1S/C11H13BrO/c1-7-4-10(9(3)6-12)11(13)5-8(7)2/h4-5,13H,3,6H2,1-2H3
• InChI Key： CMFZBMDTSWIARO-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol

Introduction to 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol (CAS No: 2229007-23-0)

2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol, identified by the CAS number 2229007-23-0, is a significant compound in the realm of pharmaceutical and biochemical research. This aromatic heterocyclic molecule has garnered attention due to its structural uniqueness and potential applications in drug development. The presence of both bromine and methyl substituents on a phenolic backbone makes it a versatile intermediate for synthesizing more complex molecules, particularly in the synthesis of novel therapeutic agents.

The compound's structure consists of a phenol ring substituted with two methyl groups at the 4 and 5 positions, and an allyl bromide side chain at the 2 position. This configuration allows for diverse chemical modifications, making it a valuable building block in organic synthesis. The bromoprop-1-enyl moiety is particularly noteworthy, as it introduces reactivity that can be exploited for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are widely used in medicinal chemistry.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. Phenols are known for their antioxidant properties, and modifications to their structure can enhance or alter these properties. The 4,5-dimethylphenol moiety in this compound may contribute to its stability and solubility, making it a promising candidate for formulation into drug delivery systems. Additionally, the bromine atom provides a handle for further derivatization, allowing researchers to explore its potential as an intermediate in the synthesis of kinase inhibitors or other enzyme-targeting molecules.

One of the most exciting applications of 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol is in the field of oncology research. Recent studies have highlighted the importance of targeting specific enzymes involved in cancer cell proliferation and survival. The compound's ability to undergo selective functionalization makes it an ideal candidate for designing small-molecule inhibitors that can modulate these pathways. For instance, researchers have explored its potential as a precursor to molecules that inhibit tyrosine kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and metastasis.

Another area where this compound shows promise is in the development of antimicrobial agents. The phenolic core is known to exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. By incorporating additional functional groups, such as halogens or other electron-withdrawing groups, the antimicrobial activity can be enhanced. Preliminary studies have indicated that derivatives of 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol may possess potent activity against resistant strains of bacteria, making them valuable candidates for novel antibiotics.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol involves several key steps that highlight its synthetic utility. The starting material is typically derived from commercially available precursors through a series of well-established organic transformations. For example, one common synthetic route involves the bromination of an appropriately substituted aromatic ring followed by allylation at the desired position. This approach allows for good regioselectivity and yield, making it an efficient method for producing the compound on both laboratory and industrial scales.

In conclusion,2-(3-bromoprop-1-en-2-yl)-4,5-dimethylphenol (CAS No: 2229007-23-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation drugs.